Cas no 2171217-08-4 ((3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopentanoic acid)

• Product Name: (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopentanoic acid
• CAS No: 2171217-08-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6508190
• PubChem ID: 165814569
• Update Time: 2025-10-29

(3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopentanoic acid
• 2171217-08-4
• (3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]pentanoic acid
• EN300-1576852

• Inchi： 1S/C26H32N2O5/c1-4-17(15-23(29)30)28-24(31)26(2,3)13-14-27-25(32)33-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,4,13-16H2,1-3H3,(H,27,32)(H,28,31)(H,29,30)/t17-/m0/s1
• InChI Key： NUKKKEAWSCHIDL-KRWDZBQOSA-N
• SMILES： O(C(NCCC(C)(C)C(N[C@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopentanoic acid

Introduction to Compound CAS No. 2171217-08-4: (3S)-3-[4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido]pentanoic Acid

The compound with CAS No. 2171217-08-4, named (3S)-3-[4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido]pentanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and peptide synthesis. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a tertiary amide, and a chiral center at the 3-position of the pentanoic acid backbone. The presence of the Fmoc group suggests its role as a protective group in peptide synthesis, where it is commonly used to temporarily block amino groups during multi-step synthesis processes.

Recent advancements in peptide synthesis have highlighted the importance of using highly efficient and selective protecting groups like Fmoc. Studies have shown that the use of Fmoc in combination with other functional groups can significantly improve the yield and purity of peptide products. The chiral center in this compound adds another layer of complexity, making it a valuable tool in the development of enantiomerically pure compounds, which are crucial in drug discovery and development.

The structure of this compound also includes a 2,2-dimethylbutanamide group, which contributes to its stability and solubility properties. These properties are essential in various biochemical applications, such as in vitro assays and drug delivery systems. The pentanoic acid backbone further enhances its versatility, allowing for potential modifications and conjugations with other biomolecules.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over stereochemistry and functional group compatibility. Researchers have employed various strategies, including asymmetric synthesis and protecting group chemistry, to efficiently synthesize this compound. Recent studies have focused on optimizing these synthetic routes to improve scalability and reduce costs, making this compound more accessible for large-scale applications.

In terms of applications, this compound has shown promise in the development of bioactive peptides and small molecule inhibitors. Its ability to serve as a building block in peptide libraries has been particularly advantageous in high-throughput screening campaigns aimed at identifying novel therapeutic agents. Additionally, the chiral nature of this compound makes it a valuable substrate for studying enzymatic reactions and catalytic processes.

Recent research has also explored the use of this compound in click chemistry reactions, where its functional groups can participate in rapid and efficient bond formations. This approach has opened new avenues for constructing complex molecules with high precision and minimal by-products. Furthermore, the compatibility of this compound with modern analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, has facilitated its characterization and quality control during production.

In conclusion, CAS No. 2171217-08-4 represents a cutting-edge molecule with diverse applications in chemical synthesis and drug discovery. Its unique structure, combining protective groups with chiral centers, positions it as an essential tool for researchers working on complex biomolecules. As advancements in synthetic methods continue to evolve, this compound is expected to play an increasingly important role in both academic research and industrial applications.